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Compound of Interest

Compound Name: 4-Methoxy-3-methylbutan-2-one

Cat. No.: B084841

An In-depth Technical Guide on 4-Methoxy-3-
methylbutan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 4-Methoxy-3-methylbutan-2-one, a ketone of interest in various chemical
research domains. This document summarizes its known characteristics and provides context
for its scientific identification and handling.

Core Chemical Identity

4-Methoxy-3-methylbutan-2-one is a ketone with the systematic IUPAC name 4-methoxy-3-
methylbutan-2-one.[1][2] Its chemical structure consists of a butane backbone with a ketone
functional group at the second carbon, a methyl group at the third, and a methoxy group
attached to the fourth carbon.
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Identifier Value Source

4-methoxy-3-methylbutan-2-

IUPAC Name [1](2]
one

CAS Number 14539-67-4 [1][2]

Molecular Formula CeH1202 [11[2]

Molecular Weight 116.16 g/mol [1][2]

Canonical SMILES CC(COC)C(=0)C [11[2]

INChI=1S/C6H1202/c1-5(4-8-
InChl [1]12]
3)6(2)7/h5H,4H2,1-3H3

QFHUGPZHHLXOBK-
InChIKey [1][2]
UHFFFAOYSA-N

Physicochemical Properties

While experimental data for some physical properties of 4-Methoxy-3-methylbutan-2-one are
not readily available in the public domain, computed properties provide valuable estimates.

Property Value Notes
XLogP3 0.3 Computed by XLogP3 3.0[1][2]
Topological Polar Surface Area  26.3 A2 Computed
Hydrogen Bond Donor Count 0 Computed
Hydrogen Bond Acceptor
2 Computed
Count
Rotatable Bond Count 3 Computed

Spectral Data

Spectral analysis is crucial for the structural elucidation and purity assessment of chemical
compounds.
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Mass Spectrometry

A GC-MS spectrum is available for 4-Methoxy-3-methylbutan-2-one, which can be a valuable
tool for its identification in complex mixtures.[1][2]

Infrared Spectroscopy

A vapor phase IR spectrum has been recorded for this compound.[1][2] This spectrum would
typically show characteristic absorption bands for the carbonyl (C=0) stretching of the ketone
and C-O stretching of the ether group.

Due to the proprietary nature of the spectral database, the actual spectra are not reproduced
here. Researchers are advised to consult the referenced databases for detailed spectral
information.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-Methoxy-3-methylbutan-2-
one are not widely published in readily accessible literature. General synthetic routes to similar
ketones might involve the alkylation of a suitable enolate or the oxidation of a corresponding
secondary alcohol.

For analysis, Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) is a
standard method for the identification and quantification of volatile compounds like 4-Methoxy-
3-methylbutan-2-one.

Logical Relationship of Analytical Techniques

The following diagram illustrates a typical workflow for the characterization of a chemical
standard like 4-Methoxy-3-methylbutan-2-one.
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Caption: Workflow for Synthesis and Characterization.

Safety and Handling

Based on the available GHS information, 4-Methoxy-3-methylbutan-2-one is classified as a
flammable liquid and vapor.[1][2] It is also reported to cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood.
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Conclusion

This technical guide consolidates the currently available information on 4-Methoxy-3-
methylbutan-2-one. While foundational identity and safety data are established, a notable gap
exists in the public domain regarding experimentally determined physical properties and
detailed experimental protocols. Researchers working with this compound are encouraged to
perform their own characterizations and to consult specialized chemical databases for more in-
depth spectral data. The provided information serves as a crucial starting point for any scientific
investigation involving 4-Methoxy-3-methylbutan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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